Cas no 1131614-57-7 (Ethyl 3-iodo-4-(pyrrolidin-1-yl)benzoate)

Ethyl 3-iodo-4-(pyrrolidin-1-yl)benzoate is a benzoate derivative featuring both an iodine substituent and a pyrrolidine moiety, making it a versatile intermediate in organic synthesis. The iodine group offers reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the pyrrolidine ring enhances solubility and provides a handle for further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs are valuable for constructing complex molecules. Its ester group allows for straightforward hydrolysis or transesterification, enabling diverse downstream modifications. The compound is typically supplied with high purity, ensuring reliable performance in synthetic applications.

Ethyl 3-iodo-4-(pyrrolidin-1-yl)benzoate structure

1131614-57-7 structure

Product Name:Ethyl 3-iodo-4-(pyrrolidin-1-yl)benzoate

CAS No:1131614-57-7

MF:C₁₃H₁₆INO₂

MW:345.176115989685

CID:1030614

PubChem ID:44829067

Update Time:2025-06-06

Ethyl 3-iodo-4-(pyrrolidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-iodo-4-(pyrrolidin-1-yl)benzoate
- ethyl 3-iodo-4-pyrrolidin-1-ylbenzoate
- AK133750
- CTK8E2149
- ethyl 3-iodanyl-4-pyrrolidin-1-yl-benzoate
- FT-0652345
- KB-145493
- SBB068181
- A802899
- DB-060424
- Ethyl3-iodo-4-(pyrrolidin-1-yl)benzoate
- AKOS015843503
- 1131614-57-7
- DTXSID40661154
- Inchi： 1S/C13H16INO2/c1-2-17-13(16)10-5-6-12(11(14)9-10)15-7-3-4-8-15/h5-6,9H,2-4,7-8H2,1H3
- InChI Key： BPPMSWNLCNANDF-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)OCC)C=CC=1N1CCCC1

Computed Properties

Exact Mass: 345.023
Monoisotopic Mass: 345.023
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5A^2
XLogP3: 3.4

Ethyl 3-iodo-4-(pyrrolidin-1-yl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM159275-1g	ethyl 3-iodo-4-(pyrrolidin-1-yl)benzoate	1131614-57-7	95%	1g	$505	2021-08-05
Alichem	A109005598-1g	Ethyl 3-iodo-4-(pyrrolidin-1-yl)benzoate	1131614-57-7	95%	1g	$431.64	2023-09-04
Chemenu	CM159275-1g	ethyl 3-iodo-4-(pyrrolidin-1-yl)benzoate	1131614-57-7	95%	1g	$***	2023-04-03
Ambeed	A640490-1g	Ethyl 3-iodo-4-(pyrrolidin-1-yl)benzoate	1131614-57-7	95+%	1g	$440.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757737-1g	Ethyl 3-iodo-4-(pyrrolidin-1-yl)benzoate	1131614-57-7	98%	1g	￥3696.00	2024-08-09